Cas no 2241130-79-8 (5-azido-2-methylbenzene-1-sulfonyl chloride)

• Product Name: 5-azido-2-methylbenzene-1-sulfonyl chloride
• CAS No: 2241130-79-8
• MF: C₇H₆ClN₃O₂S
• MW: 231.659438610077
• CID: 6208269
• PubChem ID: 138039644
• Update Time: 2025-07-02

5-azido-2-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-azido-2-methylbenzene-1-sulfonyl chloride
• 5-Azido-2-methylbenzenesulfonyl chloride
• EN300-2010264
• 2241130-79-8

• Inchi： 1S/C7H6ClN3O2S/c1-5-2-3-6(10-11-9)4-7(5)14(8,12)13/h2-4H,1H3
• InChI Key： YQACOKQQEXNDCU-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=CC=1C)N=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 230.9869253g/mol
• Monoisotopic Mass: 230.9869253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.9Ų

Additional information on 5-azido-2-methylbenzene-1-sulfonyl chloride

Introduction to 5-azido-2-methylbenzene-1-sulfonyl chloride (CAS No. 2241130-79-8)

5-azido-2-methylbenzene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2241130-79-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aryl sulfonyl chlorides, which are widely utilized as intermediates in the synthesis of various biologically active molecules. The presence of both an azido group and a methyl substituent on the benzene ring endows this molecule with unique reactivity, making it a valuable tool in medicinal chemistry and synthetic organic chemistry.

The 5-azido-2-methylbenzene-1-sulfonyl chloride structure is characterized by a benzene ring substituted at the 2-position with a methyl group and at the 1-position with a sulfonyl chloride functional group. The azido group (–N₃) at the 5-position introduces a high degree of reactivity, particularly in nucleophilic substitution reactions, while the sulfonyl chloride moiety (–SO₂Cl) serves as a versatile leaving group in various synthetic transformations. This combination of functional groups makes the compound highly useful in constructing more complex molecular architectures.

In recent years, there has been growing interest in aryl sulfonyl chlorides due to their role as key intermediates in drug development. The 5-azido-2-methylbenzene-1-sulfonyl chloride has been explored in several synthetic pathways, particularly in the preparation of heterocyclic compounds and biologically relevant molecules. For instance, its reactivity with nucleophiles allows for the facile introduction of new functional groups, enabling the synthesis of sulfonamides, which are prevalent in many pharmaceuticals.

One of the most notable applications of 5-azido-2-methylbenzene-1-sulfonyl chloride is in the field of medicinal chemistry, where it serves as a precursor for the development of novel therapeutic agents. The azido group can be selectively reduced to an amino group, providing a straightforward route to introduce amine functionalities into complex molecules. This transformation is particularly valuable in drug design, as amine-containing compounds often exhibit enhanced bioavailability and binding affinity to biological targets.

Furthermore, the 5-azido-2-methylbenzene-1-sulfonyl chloride has been utilized in materials science research. Its ability to undergo cross-coupling reactions makes it a candidate for polymer synthesis and functional material development. In particular, its incorporation into polymer backbones can lead to materials with tailored properties, such as increased thermal stability or improved solubility in specific solvents.

The synthesis of 5-azido-2-methylbenzene-1-sulfonyl chloride typically involves multi-step reactions starting from commercially available aromatic precursors. The process often begins with the chlorosulfonation of toluene derivatives followed by selective azidation at the desired position on the benzene ring. Advances in synthetic methodologies have improved both the yield and purity of this compound, making it more accessible for research applications.

Recent studies have highlighted the utility of 5-azido-2-methylbenzene-1-sulfonyl chloride in combinatorial chemistry and high-throughput screening platforms. Its modular structure allows for rapid diversification of molecular libraries, enabling researchers to explore large chemical spaces efficiently. This approach has been particularly successful in identifying novel scaffolds with potential therapeutic activity against various diseases.

The chemical properties of 5-azido-2-methylbenzene-1-sulfonyl chloride make it an attractive candidate for further exploration in green chemistry initiatives. Efforts have been made to optimize synthetic routes to minimize waste and improve atom economy, aligning with sustainable chemistry principles. Additionally, its reactivity profile allows for orthogonal functionalization strategies, which can enhance synthetic efficiency and reduce reaction times.

In conclusion, 5-azido-2-methylbenzene-1-sulfonyl chloride (CAS No. 2241130-79-8) is a versatile and highly reactive compound with significant applications in pharmaceutical research, materials science, and synthetic organic chemistry. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for chemists working on complex molecular architectures. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.